Cas no 20824-29-7 (strictosidine)
Strictosidine is a pivotal monoterpene indole alkaloid intermediate, widely recognized for its role in the biosynthesis of numerous pharmacologically active compounds. It serves as a precursor in the synthesis of complex alkaloids such as vincristine and vinblastine, which are critical in anticancer therapies. Strictosidine is characterized by its high purity and stability, making it suitable for research in enzymology, metabolic engineering, and pharmaceutical development. Its enzymatic production via strictosidine synthase ensures stereochemical precision, facilitating reproducible results in biochemical studies. This compound is essential for advancing investigations into alkaloid pathways and developing novel therapeutic agents.
strictosidine structure
Product Name:strictosidine
CAS No:20824-29-7
MF:C27H34N2O9
MW:530.566868305206
CID:910618
PubChem ID:161336
Update Time:2025-06-07
strictosidine Chemical and Physical Properties
Names and Identifiers
-
- strictosidine
- (5S)-5-carboxystrictosidine
- .(4S)-6t-
- 3alpha(S)-strictosidine
- CS-0084513
- 2H-Pyran-5-carboxylic acid, 3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-((2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl)methyl)-, methyl ester, (2S-(2alpha,3beta,4beta(R*)))-
- methyl (2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-[(1S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-ylmethyl]-3,4-dihydro-2H-pyran-5-carboxylate
- (2S,3R,4S)-Methyl 4-(((S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)methyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
- STRICTOSIDIN
- methyl (2S,3R,4S)-3-ethenyl-4-[[(1S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl]methyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
- 3-alpha(S)-Strictosidine
- C03470
- Isovincoside
- SCHEMBL8322946
- 20824-29-7
- methyl (2S, 3R, 4S)-3-ethenyl-4-[[(1S)-2, 3, 4, 9-tetrahydro-1H-pyrido[3, 4-b]indol-1-yl]methyl]-2-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3, 4-dihydro-2H-pyran-5-carboxylate
- 45T874R5N4
- AKOS040762379
- DTXSID40943068
- HY-124165
- UNII-45T874R5N4
- CHEBI:17559
- Q2356148
- (2S-(2alpha,3beta,4beta(R*)))-3-Ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-((2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl) methyl)-2H-pyran-5-carboxylic acid, methyl ester
- (-)-Strictosidine
- CHEMBL402211
- FS-7040
- Methyl (4S,5R,6S)-5-ethenyl-4-{[(1S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl]methyl}-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-5,6-dihydro-4H-pyran-3-carboxylate
- 3-Isovincoside
- methyl (2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-((1S)-2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-ylmethyl)-3,4-dihydro-2H-pyran-5-carboxylate
- methyl (2S,3R,4S)-3-ethenyl-4-(((1S)-2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl)methyl)-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,4-dihydro-2H-pyran-5-carboxylate
- Methyl (2S,3R,4R)-3-ethenyl-4-{[(1S)-1H,2H,3H,4H,9H-pyrido[3,4-b]indol-1-yl]methyl}-2-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylic acid
- DA-78063
- (2S-(2 alpha,3 beta,4 beta(R*)))-3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-((2,3,4,9-tetrahydro-1H-pyrido(3,4-b)indol-1-yl) methyl)-2H-pyran-5-carboxylic acid, methyl ester
- Methyl (2S,3R,4R)-3-ethenyl-4-(((1S)-1H,2H,3H,4H,9H-pyrido(3,4-b)indol-1-yl)methyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylic acid
-
- Inchi: 1S/C27H34N2O9/c1-3-13-16(10-19-21-15(8-9-28-19)14-6-4-5-7-18(14)29-21)17(25(34)35-2)12-36-26(13)38-27-24(33)23(32)22(31)20(11-30)37-27/h3-7,12-13,16,19-20,22-24,26-33H,1,8-11H2,2H3/t13-,16+,19+,20-,22-,23+,24-,26+,27+/m1/s1
- InChI Key: XBAMJZTXGWPTRM-NTXHKPOFSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C=C)[C@@H](C(C(=O)OC)=CO1)C[C@H]1C2=C(C3C=CC=CC=3N2)CCN1
Computed Properties
- Exact Mass: 530.22600
- Monoisotopic Mass: 530.22643067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 8
- Complexity: 887
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 163Ų
Experimental Properties
- Color/Form: Powder
- PSA: 162.73000
- LogP: 0.72170
strictosidine Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
strictosidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S47790-5mg |
3α(S)-strictosidine |
20824-29-7 | 5mg |
¥4640.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5072-5 mg |
Strictosidine |
20824-29-7 | 98% | 5mg |
¥ 3,230 | 2023-07-10 | |
| TargetMol Chemicals | TN5072-1 mL * 10 mM (in DMSO) |
Strictosidine |
20824-29-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4940 | 2023-09-15 | |
| TargetMol Chemicals | TN5072-5mg |
Strictosidine |
20824-29-7 | 5mg |
¥ 3230 | 2024-07-19 | ||
| A2B Chem LLC | AF36189-5mg |
Strictosidine |
20824-29-7 | 5mg |
$577.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN5072-1 ml * 10 mm |
Strictosidine |
20824-29-7 | 1 ml * 10 mm |
¥ 4940 | 2024-07-19 |
strictosidine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
20824-29-7 (strictosidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk